1-(2,2-dimethylthiomorpholin-4-yl)-3-ethoxypropan-2-ol
Overview
Description
1-(2,2-Dimethylthiomorpholin-4-yl)-3-ethoxypropan-2-ol, or DMTME, is a synthetic compound that has recently been studied for its potential applications in scientific research. DMTME is a derivative of morpholine, a heterocyclic compound that has a wide range of uses in organic chemistry.
Mechanism of Action
The mechanism of action of DMTME is not yet fully understood. It is believed that the sulfur-containing heterocycle of DMTME plays a role in its reactivity, as it can form complexation with metal ions and hydrogen bonds with other molecules. Additionally, the electron-withdrawing ethoxy group of DMTME can increase the electron density of the sulfur atom, which can affect the reactivity of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMTME have not yet been studied. It is likely that DMTME could have some biological effects, as it is a synthetic compound and can interact with other molecules in the body. However, further research is needed to determine the exact effects of DMTME on the body.
Advantages and Limitations for Lab Experiments
DMTME has several advantages for use in lab experiments. It is a stable compound that is easy to synthesize and can be used as a model compound for studying reactions of sulfur-containing heterocycles. Additionally, its properties can be used to study the reactivity of morpholine derivatives. However, DMTME also has some limitations. It is not water-soluble, which can limit its use in certain experiments. Additionally, it is not commercially available, so it must be synthesized in the lab.
Future Directions
There are several potential future directions for research on DMTME. It could be studied further for its potential applications in scientific research, such as its use as a model compound for studying reactions of sulfur-containing heterocycles. Additionally, its biochemical and physiological effects could be studied to determine the exact effects of DMTME on the body. Furthermore, it could be studied for potential uses in drug development, as it is a synthetic compound that can interact with other molecules in the body. Finally, it could be studied for potential applications in green chemistry, as it is a stable compound that can be synthesized in a two-step process.
Synthesis Methods
DMTME can be synthesized in a two-step process. First, morpholine is reacted with ethyl chloroacetate in the presence of sodium ethoxide to form an intermediate, 2-chloro-3-ethoxy-1-(2,2-dimethylthiomorpholin-4-yl)propane. This intermediate is then reacted with sodium hydroxide to form DMTME.
Scientific Research Applications
DMTME has been studied for its potential applications in scientific research. It has been used as a model compound for studying reactions of sulfur-containing heterocycles, and its properties have been used to study the reactivity of morpholine derivatives. DMTME has also been used to study the effects of substituents on the reactivity of morpholine derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,2-dimethylthiomorpholin-4-yl)-3-ethoxypropan-2-ol involves the reaction of 2,2-dimethylthiomorpholine with ethyl 3-chloropropanoate, followed by reduction of the resulting ester with lithium aluminum hydride and subsequent reaction with ethylene oxide.", "Starting Materials": [ "2,2-dimethylthiomorpholine", "ethyl 3-chloropropanoate", "lithium aluminum hydride", "ethylene oxide" ], "Reaction": [ "2,2-dimethylthiomorpholine is reacted with ethyl 3-chloropropanoate in the presence of a base such as sodium hydride or potassium carbonate to form the corresponding ester.", "The resulting ester is then reduced with lithium aluminum hydride to form the corresponding alcohol.", "The alcohol is then reacted with ethylene oxide in the presence of a base such as potassium hydroxide to form the final product, 1-(2,2-dimethylthiomorpholin-4-yl)-3-ethoxypropan-2-ol." ] } | |
CAS RN |
1593698-81-7 |
Product Name |
1-(2,2-dimethylthiomorpholin-4-yl)-3-ethoxypropan-2-ol |
Molecular Formula |
C11H23NO2S |
Molecular Weight |
233.4 |
Purity |
95 |
Origin of Product |
United States |
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